Strengthening Pt/WOx interfacial interactions to increase the CO tolerance of Pt for hydrogen oxidation reaction†

Chemical Communications Pub Date: 2023-10-09 DOI: 10.1039/D3CC03990K

Abstract

Here, the modulation of the Pt electronic structure by the formation of an amorphous WOx overlayer on Pt nanoparticles is proposed. The resulting Pt/WOx@NC electrode shows exceptional CO oxidation potential (0.24 V vs. RHE) in aqueous test, and the corresponding membrane electrode assembly (MEA) steadily generates power in fuel cells fed with H2 gas containing 1000 ppm CO.

Graphical abstract: Strengthening Pt/WOx interfacial interactions to increase the CO tolerance of Pt for hydrogen oxidation reaction
Strengthening Pt/WOx interfacial interactions to increase the CO tolerance of Pt for hydrogen oxidation reaction†
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